Cas no 141029-31-4 (2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl-)

• Product Name: 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl-
• CAS No: 141029-31-4
• MF: C₂₀H₁₇NO
• MW: 287.355085134506
• CID: 101919
• PubChem ID: 24879937
• Update Time: 2025-11-02

2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl-
• N-(1-Naphthyl)-N-phenylmethacrylamide
• 2-methyl-N-naphthalen-1-yl-N-phenylprop-2-enamide
• 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl
• SCHEMBL2428981
• AKOS025294490
• N-(1-Naphthyl)-N-phenylmethacrylamide, 98%
• N-(Naphthalen-1-yl)-N-phenylmethacrylamide
• DTXSID10404297
• 141029-31-4
• 2-Propenamide, 2-methyl-N-1-naphthalenyl-N-phenyl-

• MDL： MFCD03701557
• Inchi： 1S/C20H17NO/c1-15(2)20(22)21(17-11-4-3-5-12-17)19-14-8-10-16-9-6-7-13-18(16)19/h3-14H,1H2,2H3
• InChI Key： BLVLNPMGKHGHJN-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 287.13100
• Monoisotopic Mass: 287.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 112-118 °C (lit.)
• Boiling Point: 457.2±18.0 °C at 760 mmHg
• Flash Point: 212.8±12.4 °C
• PSA: 20.31000
• LogP: 5.08060
• Sensitiveness: Air & Light Sensitive
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：2-8°C

Additional information on 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl-

Comprehensive Guide to 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- (CAS No. 141029-31-4)

2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- (CAS No. 141029-31-4) is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry and material science. This compound, often referred to by its systematic name, is a derivative of acrylamide, featuring a unique molecular structure that includes both naphthalene and phenyl groups. Its chemical properties make it a valuable intermediate in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings.

The molecular formula of 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- is C20H17NO, with a molecular weight of 287.36 g/mol. Its structure combines the reactivity of the acrylamide moiety with the aromatic stability of naphthalene and phenyl rings. This combination results in a compound that exhibits excellent thermal stability and solubility in organic solvents, making it suitable for various industrial applications. Researchers have explored its potential in creating UV-resistant coatings and adhesive formulations, which are highly sought after in the automotive and aerospace industries.

One of the most intriguing aspects of 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- is its role in the development of smart materials. With the growing demand for materials that can respond to environmental stimuli, this compound has been investigated for its potential in creating polymers that change properties under specific conditions. For instance, it has been used in the synthesis of temperature-sensitive hydrogels, which have applications in drug delivery systems and biomedical devices. The compound's ability to form stable cross-linked networks makes it a promising candidate for these advanced applications.

In addition to its use in material science, 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- has also found applications in the field of organic electronics. Its aromatic structure allows for efficient charge transport, making it a potential component in organic semiconductors and light-emitting diodes (OLEDs). As the demand for flexible and lightweight electronic devices continues to rise, the relevance of this compound in the electronics industry is expected to grow significantly.

The synthesis of 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- typically involves the reaction of 2-methylacryloyl chloride with N-1-naphthalenyl-N-phenylamine in the presence of a base. This process yields the desired product with high purity, which is essential for its subsequent applications. Researchers have also explored alternative synthetic routes to optimize the yield and reduce the environmental impact of the production process, aligning with the global push towards green chemistry.

From a commercial perspective, the market for 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- is driven by its versatility and the expanding applications of advanced materials. Companies specializing in specialty chemicals are increasingly investing in the production and development of this compound to meet the demands of various industries. Its use in high-performance coatings, adhesives, and electronic materials positions it as a critical component in the next generation of technological innovations.

Safety and handling of 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- are also important considerations. While it is not classified as a hazardous material, proper storage and handling procedures should be followed to ensure its stability and longevity. It is recommended to store the compound in a cool, dry place, away from direct sunlight and moisture, to prevent degradation over time.

In conclusion, 2-Propenamide,2-methyl-N-1-naphthalenyl-N-phenyl- (CAS No. 141029-31-4) is a compound with immense potential across multiple industries. Its unique chemical structure and properties make it a valuable asset in the development of advanced materials, organic electronics, and smart polymers. As research continues to uncover new applications, the significance of this compound is expected to rise, solidifying its place in the future of material science and technology.